Cas no 1346686-53-0 ([2,3'-Bipyridine]-5'-carbaldehyde)

[2,3'-Bipyridine]-5'-carbaldehyde is a versatile heterocyclic compound featuring a bipyridine core with a formyl functional group at the 5'-position. This structure imparts reactivity for further derivatization, making it valuable in coordination chemistry, ligand synthesis, and material science applications. The aldehyde group enables condensation reactions, facilitating the construction of complex molecular architectures. Its bipyridine moiety offers strong metal-binding affinity, particularly for transition metals, enhancing its utility in catalysis and supramolecular chemistry. The compound's well-defined structure and functional group compatibility make it a useful intermediate in pharmaceutical and agrochemical research. High purity grades ensure consistent performance in synthetic workflows.

[2,3'-Bipyridine]-5'-carbaldehyde structure

1346686-53-0 structure

Product Name:[2,3'-Bipyridine]-5'-carbaldehyde

CAS No:1346686-53-0

MF:C₁₁H₈N₂O

MW:184.19402217865

CID:1033548

PubChem ID:53873950

Update Time:2025-06-12

[2,3'-Bipyridine]-5'-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- [2,3'-Bipyridine]-5'-carbaldehyde
- 5-pyridin-2-ylpyridine-3-carbaldehyde
- SCHEMBL14634355
- AM807297
- CS-0444793
- EN300-746017
- DTXSID50707310
- 5-(pyridin-2-yl)pyridine-3-carbaldehyde
- SB54765
- 1346686-53-0
- Inchi： 1S/C11H8N2O/c14-8-9-5-10(7-12-6-9)11-3-1-2-4-13-11/h1-8H
- InChI Key： HFBJGHKHIBMRBA-UHFFFAOYSA-N
- SMILES： O=CC1=CN=CC(=C1)C1C=CC=CN=1

Computed Properties

Exact Mass: 184.063662883g/mol
Monoisotopic Mass: 184.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 42.8Å²

[2,3'-Bipyridine]-5'-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029184075-1g	[2,3'-Bipyridine]-5'-carbaldehyde	1346686-53-0	95%	1g	$510.00	2022-04-03
Chemenu	CM170302-1g	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	1g	$580	2021-08-05
Chemenu	CM170302-1g	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	1g	$545	2023-02-18
Enamine	EN300-746017-1.0g	5-(pyridin-2-yl)pyridine-3-carbaldehyde	1346686-53-0	95%	1.0g	$986.0	2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5239-100MG	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	100MG	￥ 1,115.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5239-250MG	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	250MG	￥ 1,788.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5239-500MG	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	500MG	￥ 2,976.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5239-1G	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	1g	￥ 4,461.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5239-5G	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	5g	￥ 13,384.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5239-10G	[2,3'-bipyridine]-5'-carbaldehyde	1346686-53-0	95%	10g	￥ 19,219.00	2023-03-31

[2,3'-Bipyridine]-5'-carbaldehyde Related Literature

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Additional information on [2,3'-Bipyridine]-5'-carbaldehyde

Comprehensive Overview of [2,3'-Bipyridine]-5'-carbaldehyde (CAS No. 1346686-53-0)

[2,3'-Bipyridine]-5'-carbaldehyde (CAS No. 1346686-53-0) is a highly versatile heterocyclic aldehyde widely utilized in pharmaceutical research, material science, and organic synthesis. Its unique bipyridine scaffold and reactive aldehyde functional group make it a valuable intermediate for constructing complex molecular architectures. With the growing demand for small-molecule drugs and functional materials, this compound has garnered significant attention in both academic and industrial settings.

The molecular structure of [2,3'-Bipyridine]-5'-carbaldehyde features two nitrogen-containing aromatic rings, enabling strong coordination with metal ions. This property is exploited in catalysis and supramolecular chemistry, where it serves as a ligand for transition-metal complexes. Researchers are increasingly exploring its applications in photocatalysis and electroluminescent materials, aligning with the global push toward sustainable energy solutions.

In the pharmaceutical sector, [2,3'-Bipyridine]-5'-carbaldehyde is a key precursor for designing kinase inhibitors and anticancer agents. Its bioisosteric properties allow it to mimic natural substrates, enhancing drug-target interactions. Recent studies highlight its potential in addressing drug-resistant infections, a topic of immense interest given the rise of antimicrobial resistance (AMR). This aligns with trending searches like "new antibiotic scaffolds" and "heterocyclic drug discovery."

From a synthetic perspective, the aldehyde group in [2,3'-Bipyridine]-5'-carbaldehyde offers reactivity for condensation reactions, reductive amination, and click chemistry. These transformations are pivotal for developing high-throughput screening libraries, a hot topic in AI-driven drug discovery. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal for green chemistry initiatives.

Material scientists leverage this compound to design organic semiconductors and metal-organic frameworks (MOFs). Its π-conjugated system facilitates electron transport, making it suitable for OLEDs and sensors. With the surge in demand for flexible electronics, searches for "bipyridine-based materials" have spiked, underscoring its relevance.

Quality control of [2,3'-Bipyridine]-5'-carbaldehyde involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. Purity (>98%) is critical for reproducibility in research, a concern frequently queried as "CAS 1346686-53-0 purity standards". Suppliers often provide COA (Certificate of Analysis) to meet stringent GMP requirements.

In summary, [2,3'-Bipyridine]-5'-carbaldehyde (CAS No. 1346686-53-0) bridges multiple disciplines, from medicinal chemistry to nanotechnology. Its adaptability to cutting-edge research trends ensures sustained interest, reflected in search queries like "bipyridine aldehyde applications 2024" and "CAS 1346686-53-0 suppliers." As innovation accelerates, this compound will remain a cornerstone in scientific advancement.